4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol
Overview
Description
4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol, also known as 4-AMIMP, is an organic compound that has been studied for its potential applications in various scientific research fields. 4-AMIMP is a derivative of the phenol group and has a molecular formula of C7H10N2O. It is a colorless solid that is soluble in organic solvents such as ethanol and methanol. 4-AMIMP has been studied for its potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol has been studied in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, 4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol has been studied for its potential as a novel therapeutic agent. In biochemistry, 4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol has been studied for its potential as an inhibitor of enzymes involved in the metabolism of drugs. In pharmacology, 4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol has been studied for its potential as a drug delivery system.
Mechanism of Action
The mechanism of action of 4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol is not yet fully understood. However, it is believed that 4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol acts as an inhibitor of enzymes involved in the metabolism of drugs. This inhibition is believed to be mediated by the formation of a complex between 4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol and the enzyme. This complex is then believed to inhibit the enzyme's activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol are not yet fully understood. However, it is believed that 4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol may have an effect on the metabolism of drugs. In particular, 4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol may inhibit the activity of enzymes involved in the metabolism of drugs, which could lead to an increase in the bioavailability of the drugs. In addition, 4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol may also have an effect on the absorption, distribution, and elimination of drugs.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol in lab experiments include its low cost, easy availability, and its ability to form complexes with enzymes involved in the metabolism of drugs. The main limitation of using 4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol in lab experiments is that its mechanism of action is not yet fully understood.
Future Directions
The future directions for 4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol research include further studies on its mechanism of action, its potential applications in medicinal chemistry and pharmacology, and its potential as a drug delivery system. Additionally, further studies on the biochemical and physiological effects of 4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol are needed. Finally, further studies on the structure-activity relationships of 4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol and its derivatives could provide insight into its potential applications in various scientific research fields.
Synthesis Methods
4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol is synthesized from the reaction of 2-amino-1-methyl-1H-imidazol-5-yl chloride and 2-methylphenol. The reaction is carried out in the presence of a base such as sodium hydroxide. The reaction proceeds at a temperature of 90-95°C for 4-6 hours. The reaction yields 4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol as a white solid, which is then purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol' involves the reaction of 2-methylphenol with 2-bromoacetamide to form 4-(2-acetamido-2-methylphenoxy)acetamide. This intermediate is then reacted with sodium hydride and 1-methylimidazole to form the final product.", "Starting Materials": [ "2-methylphenol", "2-bromoacetamide", "sodium hydride", "1-methylimidazole" ], "Reaction": [ "Step 1: 2-methylphenol is reacted with 2-bromoacetamide in the presence of a base such as potassium carbonate to form 4-(2-acetamido-2-methylphenoxy)acetamide.", "Step 2: The intermediate 4-(2-acetamido-2-methylphenoxy)acetamide is then reacted with sodium hydride and 1-methylimidazole in a solvent such as dimethylformamide to form the final product, 4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol." ] } | |
CAS RN |
2768327-69-9 |
Product Name |
4-(2-amino-1-methyl-1H-imidazol-5-yl)-2-methylphenol |
Molecular Formula |
C11H13N3O |
Molecular Weight |
203.2 |
Purity |
95 |
Origin of Product |
United States |
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